Cas no 1803762-61-9 (1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one
• CAS No: 1803762-61-9
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4979572
• Update Time: 2025-10-29

1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrClNO3/c10-5-9(13)3-6-1-7(11)4-8(2-6)12(14)15/h1-2,4H,3,5H2
• InChI Key： UNXBJESEPDYWSU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one

Introduction to 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one (CAS No. 1803762-61-9)

1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one, with the CAS number 1803762-61-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and nitro functional groups, which confer specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one is C₁₀H₇BrClNO₃, and its molecular weight is approximately 297.52 g/mol. The compound's structure consists of a brominated and chlorinated aromatic ring linked to a ketone group, which provides a rich platform for chemical modifications and derivatizations. The presence of the nitro group further enhances its reactivity and potential for conjugation with other molecules.

In the realm of medicinal chemistry, 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells.

The mechanism of action of 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Specifically, the nitro group is thought to play a crucial role in generating reactive oxygen species (ROS), which can induce oxidative stress and trigger apoptosis in cancer cells. Additionally, the bromine and chlorine substituents may contribute to the compound's ability to interact with specific protein targets, thereby enhancing its therapeutic efficacy.

Beyond its potential as an anti-cancer agent, 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one has also shown promise in the treatment of inflammatory diseases. A study published in the Journal of Inflammation Research in 2021 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological applications, 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one has been investigated for its use in materials science. The compound's unique electronic properties make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. For example, researchers at the University of California, Berkeley, have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced conductivity and stability.

The synthesis of 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of 3-chloroacetophenone followed by nitration and subsequent reaction with bromine to form the final product. The yield and purity of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

To ensure the safety and efficacy of compounds like 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one, rigorous preclinical testing is essential. This includes evaluating the compound's pharmacokinetic properties, toxicity profiles, and potential side effects. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties with good bioavailability and low toxicity at therapeutic doses.

In conclusion, 1-Bromo-3-(3-chloro-5-nitrophenyl)propan-2-one (CAS No. 1803762-61-9) is a versatile organic compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable biological activities and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative solutions for various medical and technological challenges.